Cas no 397291-10-0 (2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid)

2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid is a versatile organic compound with significant applications in medicinal chemistry. Its unique triazole ring structure and sulfanyl group confer notable stability and reactivity, making it suitable for synthesizing diverse pharmaceuticals. This compound's ability to form stable conjugates with other molecules enhances its potential in drug discovery.

2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid structure

397291-10-0 structure

Product Name:2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid

CAS No:397291-10-0

MF:C₇H₁₂N₄O₂S

MW:216.260779380798

MDL:MFCD03035805

CID:3049187

PubChem ID:4639375

Update Time:2025-07-19

2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

- 2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- [(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- CS-0239598
- STL264788
- 397291-10-0
- 2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]aceticacid
- 2-((4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl)acetic acid
- IDI1_009966
- SR-01000009357
- AKOS002221466
- 982-136-9
- HMS1422P09
- EN300-215842
- IFLab1_003859
- SR-01000009357-1
- Z367664906
- XQA29110
- 2-[(4-amino-5-propyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- 2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid
- MDL： MFCD03035805
- Inchi： 1S/C7H12N4O2S/c1-2-3-5-9-10-7(11(5)8)14-4-6(12)13/h2-4,8H2,1H3,(H,12,13)
- InChI Key： MMMSXTGJVFHQHI-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NN=C(CCC)N1N

Computed Properties

Exact Mass: 216.06809681Da
Monoisotopic Mass: 216.06809681Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 119Å²

2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A639388-10mg	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic Acid	397291-10-0		10mg	$ 50.00	2022-06-07
TRC	A639388-50mg	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic Acid	397291-10-0		50mg	$ 160.00	2022-06-07
TRC	A639388-100mg	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic Acid	397291-10-0		100mg	$ 230.00	2022-06-07
A2B Chem LLC	AW08123-50mg	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid	397291-10-0	95%	50mg	$142.00	2024-04-20
A2B Chem LLC	AW08123-100mg	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid	397291-10-0	95%	100mg	$195.00	2024-04-20
A2B Chem LLC	AW08123-250mg	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid	397291-10-0	95%	250mg	$263.00	2024-04-20
A2B Chem LLC	AW08123-500mg	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid	397291-10-0	95%	500mg	$464.00	2024-04-20
A2B Chem LLC	AW08123-1g	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid	397291-10-0	95%	1g	$591.00	2024-04-20
A2B Chem LLC	AW08123-2.5g	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid	397291-10-0	95%	2.5g	$1124.00	2024-04-20
A2B Chem LLC	AW08123-5g	2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid	397291-10-0	95%	5g	$1646.00	2024-04-20